Cas no 280-57-9 (Triethylenediamine)

Triethylenediamine Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octane
• BACO
• Dabco
• TED
• Triethylenediamine
• 1,4-Diazabicyclo(2.2.2)octane
• dabco 33-lv
• 1,4-Diazabicyclo(2,2,2)octane
• Diazabicyclooctane
• A-33
• TEDA
• 1.4-Diazabicyclo[2.2.2]-octane
• Triethylene-diamine
• dabco33lv
• dabcoeg
• dabcos-25
• TEDA-L33
• 2,2'-Diazabicyclo[2.2.2]octane
• 1,4-Ethylenepiperazine
• Dabco 33LV
• Dabco crystal
• Texacat TD 100
• N,N'-endo-Ethylenepiperazine
• 1,4-diazabicyclooctane
• D 33LV
• Dabco EG
• 1,4-Diazabicyclo-octane
• 1,4-Diazobicyclo(2.2.2)octane
• Thancat TD 33
• Bicyclo(2,2,2)-1,4-diazaoctane
• 1,4-diazabicyclo[2,2,2]octane
• 1,4-diaza-bicyclo[2.2.2]octane
• 1,4-Diaza[2.2.2]bicyclooctane
• EINEC
• 1,4-Diazabicyclo[2.2.2]octane;triethylenediamine
• Triethylene Diamine;TEDA
• TRIETHYLENEDIAMINE 1,4-Diazabicyclo[2.2.2]octane Triethylene Diamine;TEDA
• +Expand

• MDL： MFCD00006689
• InChIKey： IMNIMPAHZVJRPE-UHFFFAOYSA-N
• Inchi： 1S/C6H12N2/c1-2-8-5-3-7(1)4-6-8/h1-6H2
• SMILES： N12C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])([H])C2([H])[H]
• BRN： 103618

Computed Properties

• Exact Mass: 112.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 8
• Complexity: 61.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 6.5

Experimental Properties

• LogP: -0.50660
• PSA: 6.48000
• Merck: 9669
• Refractive Index: n20/D 1.4634(lit.)
• Water Partition Coefficient: 46 g/100 mL (26 ºC)
• Boiling Point: 174 ºC
• Melting Point: 155.0 to 161.0 deg-C
• Vapor Pressure: 2.9 mmHg ( 50 °C)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Solubility: 400g/l
• Color/Form: Colorless crystal
• Stability/Shelf Life: Stable, but very hygroscopic. Incompatible with strong oxidizing agents, strong acids. Highly flammable.
• Solubility: Soluble in water and most organic solvents, it can be used in a variety of organic solvents.
• Sensitiveness: Hygroscopic
• pka: 3.0, 8.7(at 25℃)
• Density: 1.02 g/mL at 25 °C(lit.)

Triethylenediamine Security Information

• Symbol: GHS02 GHS07
• RTECS：HM0354200
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S60-S37/39-S3-S16-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R11; R22; R36/38; R41; R52/53
• Hazard Level：8
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• Hazard Statement： H228,H302,H315,H319,H335,H412
• Warning Statement： P210,P261,P273,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Inert atmosphere,Room Temperature(BD54566)
• PackingGroup：III
• Risk Phrases： 11-22-36/37/38-52/53
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：3

Triethylenediamine Customs Data

• HS CODE：29335920
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds